BE“GHE Validation & Comparative

Check Availability & Pricing

A Comparative Analysis of Silux Plus and Other
Anterior Restorative Materials

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Silux

Cat. No.: B073817

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the clinical and in-vitro performance of Silux Plus,
a microfilled composite, against other anterior restorative materials. The following sections
present quantitative data from various studies, outline the experimental methodologies used,
and visualize the workflow of a key performance evaluation. This information is intended to
assist researchers and dental professionals in making informed decisions regarding the
selection of materials for anterior restorations.

Performance Data Summary

The clinical and laboratory performance of Silux Plus has been evaluated across several key
parameters, including wear resistance, surface roughness, and flexural properties. The
following tables summarize the quantitative data from comparative studies.
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Mean Mass Loss

Material Type Standard Deviation
(9)
Natural Flow Flowable Composite 0.0038 0.0017
Z100 Hybrid Composite 0.0061 0.0018
Fill Magic Flow Flowable Composite 0.0067 0.0016
Silux Plus Microfilled Composite 0.0079 0.0023
Flow It! Flowable Composite 0.0088 0.0023
Revolution Flowable Composite 0.0091 0.0032

Table 1: Wear Resistance of Anterior Restorative Materials After Simulated Toothbrushing. This
table presents the mean mass loss of various composite resins after 100,000 toothbrushing
cycles. Lower values indicate higher wear resistance.

] Mean Surface o
Material Type Standard Deviation
Roughness (pm)

Natural Flow Flowable Composite 0.312 -
Z100 Hybrid Composite 0.499 -
Revolution Flowable Composite - -
Flow It! Flowable Composite - -
Fill Magic Flow Flowable Composite - -
Silux Plus Microfilled Composite 3.278 -

Table 2: Surface Roughness of Anterior Restorative Materials After Simulated Toothbrushing.
This table shows the mean surface roughness of different composite resins after simulated
toothbrushing. Lower values indicate a smoother surface. Data for some materials was not
available in the reviewed literature.
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Flexural Strength

Flexural Modulus

Material Type
(MPa) - ISO Test (GPa) - ISO Test
Significantly Higher Significantly Higher
Z100 Minifill Composite g ok g Y
than Silux & Ariston than others
o ) No significant
) o ) Significantly Higher ) ) )
Surefil Minifill Composite ) ) difference with Silux &
than Silux & Ariston )
Ariston
o ) No significant
] o ) Significantly Higher ) ) )
Ariston Midifill Composite difference with Silux &
than Silux ]
Surefil
o No significant
. o ) Significantly Lower ) ) ]
Silux Plus Microfilled Composite difference with Ariston

than others

& Surefil

Table 3: Flexural Properties of Various Composite Restorative Materials (ISO 4049 Test). This

table summarizes the comparative flexural strength and modulus of Silux Plus and other

composites.

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of scientific findings.

The following are the experimental protocols for the key studies cited in this guide.

Wear and Surface Roughness Evaluation

This in-vitro study aimed to compare the wear and surface roughness of different composite

resins after simulated toothbrushing.

e Specimen Preparation: Eight disk-shaped specimens (12 mm in diameter and 1 mm thick)

were prepared for each of the six restorative materials: Revolution (Kerr), Natural Flow
(DFL), Flow It! (Jeneric-Pentron), Fill Magic Flow (Vigodent), Silux Plus (3M), and Z100

(3M).

o Storage and Polishing: The specimens were stored in distilled water at 37°C for seven days.

Following storage, they were polished using Super Snap polishing disks.
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« Initial Measurements: The baseline weight and initial surface roughness of each specimen
were recorded.

o Simulated Toothbrushing: Each sample was subjected to 100,000 cycles in a toothbrushing
machine under a load of 200g. A dentifrice suspension was used to simulate clinical
conditions.

o Final Measurements: After the brushing cycles, the specimens were removed, and their final
weight and surface roughness were measured.

 Statistical Analysis: The data was analyzed using ANOVA and Tukey's test to determine
statistical significance between the groups. Pearson's test was used to assess the
correlation between wear (mass loss) and surface roughness.

Flexural Properties Assessment (ISO 4049)

This study investigated the flexural strength and flexural modulus of four commercial composite
restoratives.

e Specimen Fabrication: Six specimens of each material (Silux Plus, Z100, Ariston, and
Surefil) were fabricated according to ISO 4049 specifications (25 mm length x 2 mm width x
2 mm height) using customized stainless steel molds.

» Curing and Storage: The restorative materials were placed in the molds and light-
polymerized according to the manufacturers' instructions. The specimens were then stored in
distilled water at 37°C for 24 hours.

o Flexural Testing: The specimens were subjected to a three-point bending test using an
Instron Universal Testing Machine at a crosshead speed of 0.75 mm/min.

o Data Analysis: Flexural strength and flexural modulus were calculated from the load-
deflection data. The results were statistically analyzed using ANOVA and Scheffe's test.

Visualized Experimental Workflow

The following diagram illustrates the general workflow for the in-vitro evaluation of anterior
restorative materials, based on the described experimental protocols.
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Caption: Experimental workflow for in-vitro testing of dental composites.
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Concluding Remarks

The selection of an appropriate anterior restorative material is a critical decision that impacts
the long-term clinical success and aesthetic outcome of a restoration. Silux Plus, as a
microfilled composite, demonstrates certain performance characteristics when compared to
other types of composites. The data presented in this guide, derived from in-vitro studies,
indicates that while Silux Plus may exhibit higher surface roughness after simulated
toothbrushing compared to some hybrid and flowable composites, its flexural properties are
comparable to some other restorative materials.

It is important to note that direct comparative data for Silux Plus on key performance indicators
such as color stability and marginal integrity were not readily available in the reviewed
literature. Therefore, further clinical trials are warranted to provide a more comprehensive
understanding of its long-term performance in these areas. The experimental protocols and
workflows detailed herein provide a framework for conducting such future research, ensuring
standardized and comparable results. Researchers and clinicians are encouraged to consider
the specific clinical situation and the material properties outlined in this guide when selecting an
anterior restorative material.

 To cite this document: BenchChem. [A Comparative Analysis of Silux Plus and Other Anterior
Restorative Materials]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073817#clinical-trial-comparing-silux-plus-with-other-
anterior-restorative-materials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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